Cas no 70178-13-1 (2-(3-hydroxyphenyl)-1h-indole-4,7-diol)

• Product Name: 2-(3-hydroxyphenyl)-1h-indole-4,7-diol
• CAS No: 70178-13-1
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• CID: 974727
• PubChem ID: 314684
• Update Time: 2025-04-19

2-(3-hydroxyphenyl)-1h-indole-4,7-diol Chemical and Physical Properties

Names and Identifiers

• 2-(3-hydroxyphenyl)-1h-indole-4,7-diol
• 2-(3-hydroxy-phenyl)-indole-4,7-diol
• AC1L7Q3Q
• NSC234023
• NSC-234023
• DTXSID80310896
• 70178-13-1

• Inchi： 1S/C14H11NO3/c16-9-3-1-2-8(6-9)11-7-10-12(17)4-5-13(18)14(10)15-11/h1-7,15-18H
• InChI Key： JTUZMVMXDQUGQJ-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C2C=C(C3C=CC=C(C=3)O)NC=21)O

Computed Properties

• Exact Mass: 241.07393
• Monoisotopic Mass: 241.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• PSA: 76.48
• LogP: 2.95170